Cas no 2579-07-9 (Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI))

Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI) structure
2579-07-9 structure
Product Name:Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI)
CAS No:2579-07-9
MF:C29H46O2
MW:426.674349308014
CID:261081
PubChem ID:193352
Update Time:2025-04-19

Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cholesta-8,24-dien-3-ol,acetate, (3b,5a)- (9CI)
    • 5α-Cholesta-8,24-dien-3β-ol, acetate;Zymosterol acetate;Cholesta-8,24-dien-3-yl acetate, (3β,5α)-
    • Cholesta-8,24-dien-3-yl acetate
    • [(3S,5S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,5,6,7,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
    • DTXSID80948693
    • Cholesta-8,24-dien-3-ol, acetate, (3beta,5alpha)-
    • ICNJVDYAAWEPCH-UNXDECLESA-N
    • SCHEMBL7764532
    • Zymosterol acetate
    • Cholesta-8,24-dien-3-yl acetate, (3.beta.,5.alpha.)-
    • 2579-07-9
    • Inchi: 1S/C29H46O2/c1-19(2)8-7-9-20(3)25-12-13-26-24-11-10-22-18-23(31-21(4)30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8,20,22-23,25-26H,7,9-18H2,1-6H3/t20-,22+,23+,25-,26+,28+,29-/m1/s1
    • InChI Key: ICNJVDYAAWEPCH-UNXDECLESA-N
    • SMILES: O(C(C)=O)[C@H]1CC[C@@]2(C)[C@H](C1)CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21

Computed Properties

  • Exact Mass: 426.34998
  • Monoisotopic Mass: 426.349780706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 757
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.1
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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